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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775 Get Quote

Essential Safety and Handling Guide for 2-
(Bromomethyl)phenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Bromomethyl)phenol (CAS No: 58402-38-3). The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Assessment
2-(Bromomethyl)phenol is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore,

strict adherence to safety protocols is mandatory to prevent exposure.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-(Bromomethyl)phenol:
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Property Value Source

Molecular Formula C7H7BrO [1][2][3][4][5][6]

Molecular Weight 187.03 g/mol [1][2][4][5]

Boiling Point 253.6 ± 15.0 °C (Predicted) [3][6]

Density 1.593 ± 0.06 g/cm³ (Predicted) [3][6]

pKa 9.35 ± 0.35 (Predicted) [3][5]

Solubility
Slightly soluble in water (2.4

g/L at 25°C)
[5]

Personal Protective Equipment (PPE) Requirements
A comprehensive approach to personal protection is essential when handling 2-
(Bromomethyl)phenol.[7] The following PPE is required:
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact and

absorption.[1][7] Gloves must

be inspected before use and

disposed of properly after.[1][8]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause severe eye damage.[1]

[7]

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. A chemical-resistant

apron is advised for larger

quantities.

To minimize skin exposure.[7]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of dust or

vapors.[1][7]

Operational and Disposal Plans
Experimental Protocol: Safe Handling Workflow
Adherence to a strict, step-by-step protocol is crucial for minimizing risk.

1. Preparation:

Don PPE: Before entering the work area, put on all required PPE as detailed in the table

above.

Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the

appropriate working height. The work surface should be clean and uncluttered.
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Assemble Materials: Gather all necessary equipment (glassware, spatulas, solvents) and

place them inside the fume hood.

2. Handling:

Weighing: Carefully weigh the desired amount of 2-(Bromomethyl)phenol in a tared

container within the fume hood to minimize inhalation risk.[7]

Dissolving and Reaction: If dissolving, add the solvent slowly to the solid to prevent

splashing. All reactions must be performed within the fume hood.[7]

Transferring: Use appropriate tools, such as a pipette or funnel, to prevent spills when

transferring solutions.[7]

3. Decontamination and Cleanup:

Spill Management: In case of a spill, evacuate personnel to a safe area.[1][2] Prevent further

leakage if it is safe to do so.[2] Do not let the chemical enter drains.[1][2] Collect the spilled

material using appropriate methods (e.g., sweep up solid, absorb liquid) and place it in a

suitable, closed container for disposal.[1]

Personal Decontamination: After handling, remove gloves using the proper technique

(without touching the outer surface) and dispose of them.[1] Wash hands thoroughly with

soap and water.[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][9]

Skin Contact

Immediately remove contaminated clothing.[2]

[9] Wash the affected area with soap and plenty

of water.[1] Seek medical attention.[1] For

extensive exposure, flushing with copious

amounts of water for at least 15 minutes is

critical.[10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth

with water.[1][2] Never give anything by mouth

to an unconscious person.[1][2] Call a doctor or

Poison Control Center immediately.[2][9]

Disposal Plan
Chemical Waste: Dispose of 2-(Bromomethyl)phenol and any contaminated materials

through a licensed professional waste disposal service.[1] Keep the chemical in suitable,

closed containers for disposal.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1][8]

Contaminated PPE: Double-bag and dispose of any contaminated clothing and PPE as

hazardous waste.[10]

Visualized Workflow
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The following diagram illustrates the logical flow for the safe handling of 2-
(Bromomethyl)phenol.

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Management

Don Required PPE

Prepare Fume Hood

Assemble Materials

Weigh Compound

Dissolve/React

Transfer Solution

Decontaminate Workspace

Remove & Dispose of PPE

Wash Hands

Dispose of Chemical Waste

Dispose of Contaminated Materials

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1590775?utm_src=pdf-body
https://www.benchchem.com/product/b1590775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-(Bromomethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1590775?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590775?utm_src=pdf-body
https://www.benchchem.com/product/b1590775?utm_src=pdf-custom-synthesis
http://www.angenechemical.com/sds/58402-38-3.pdf
https://www.chemicalbook.com/msds/2-bromomethyl-phenol.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL547893.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Bromomethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Bromomethyl_phenol
https://wap.guidechem.com/encyclopedia/2-bromomethyl-phenol-dic368235.html
https://amp.chemicalbook.com/Error/Index
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.cdhfinechemical.com/images/product/msds/37_682941447_2-BromoPhenol-CASNO-95-56-7-MSDS.pdf
https://www.chemicalbook.com/msds/2-bromomethyl-phenol.htm
https://chemistry.unm.edu/safety/sop/phenol_sop.pdf
https://www.benchchem.com/product/b1590775#personal-protective-equipment-for-handling-2-bromomethyl-phenol
https://www.benchchem.com/product/b1590775#personal-protective-equipment-for-handling-2-bromomethyl-phenol
https://www.benchchem.com/product/b1590775#personal-protective-equipment-for-handling-2-bromomethyl-phenol
https://www.benchchem.com/product/b1590775#personal-protective-equipment-for-handling-2-bromomethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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